Cas no 144735-94-4 (3H-Xanthene-9-carbonitrile,6-hydroxy-2,4,5,7-tetraiodo-3-oxo-)

• Product Name: 3H-Xanthene-9-carbonitrile,6-hydroxy-2,4,5,7-tetraiodo-3-oxo-
• CAS No: 144735-94-4
• MF: C₁₄H₃I₄NO₃
• MW: 740.796412706375
• CID: 138029
• Update Time: 2024-01-25

3H-Xanthene-9-carbonitrile,6-hydroxy-2,4,5,7-tetraiodo-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 3H-Xanthene-9-carbonitrile,6-hydroxy-2,4,5,7-tetraiodo-3-oxo-
• 4,5-DIIODO-9-CYANO-3-HYDROXY-6-FLUORONE
• 2,3-DIHYDRO-1,4-BENZODIOXINE-6,7-DIAMINE
• 6-hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthene-9-carbonitrile
• H-NU 635
• tetraiodohydrocyanofluorescein
• TICHF
• 3H-Xanthene-9-carbonitrile, 6-hydroxy-2,4,5,7-tetraiodo-3-oxo-

• Inchi： 1S/C14H3I4NO3/c15-7-1-4-6(3-19)5-2-8(16)12(21)10(18)14(5)22-13(4)9(17)11(7)20/h1-2,20H
• InChI Key： HYCLOVRVTPNHJS-UHFFFAOYSA-N
• SMILES： C1(C#N)C2=C(C(I)=C(O)C(I)=C2)OC2C=1C=C(I)C(=O)C=2I

Computed Properties

• Exact Mass: 488.83600
• Monoisotopic Mass: 488.836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3A^2

Experimental Properties

• Density: 3.14±0.1 g/cm3(Predicted)
• Boiling Point: 510.8±50.0 °C(Predicted)
• PSA: 74.23000
• LogP: 3.68428
• pka: 4.93±0.40(Predicted)